Cas no 88398-82-7 (Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate)
88398-82-7 structure
Product Name:Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
CAS No:88398-82-7
MF:C7H9ClN2O4S
MW:252.675359487534
CID:634207
PubChem ID:10977963
Update Time:2025-04-19
Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl-, ethyl ester
- ethyl 5-chlorosulfonyl-1-methylpyrazole-4-carboxylate
- (R)-2,2-DIMETHYL-3-FORMYL4-THIAZOLIDINECARBOXYLICACID
- 93621-38-6
- CS-0230792
- EN300-105628
- SCHEMBL7801314
- AT25775
- 1-methyl-4-ethoxycarbonylpyrazole-5-sulfonylchloride
- BXPQVOSHELHKSE-UHFFFAOYSA-N
- AKOS009158569
- 4-ethoxycarbonyl-1-methylpyrazole-5-sulfonylchloride
- DTXSID50450556
- ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
- 88398-82-7
- Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
-
- Inchi： 1S/C7H9ClN2O4S/c1-3-14-7(11)5-4-9-10(2)6(5)15(8,12)13/h4H,3H2,1-2H3
- InChI Key： BXPQVOSHELHKSE-UHFFFAOYSA-N
- SMILES： ClS(C1=C(C(=O)OCC)C=NN1C)(=O)=O
Computed Properties
- Exact Mass: 251.9971556g/mol
- Monoisotopic Mass: 251.9971556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.6Ų
Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126983-10mg |
Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B126983-50mg |
Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B126983-100mg |
Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-105628-0.05g |
ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 95% | 0.05g |
$226.0 | 2023-10-28 | |
| Enamine | EN300-105628-0.1g |
ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 95% | 0.1g |
$337.0 | 2023-10-28 | |
| Enamine | EN300-105628-0.25g |
ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 95% | 0.25g |
$481.0 | 2023-10-28 | |
| Enamine | EN300-105628-0.5g |
ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 95% | 0.5g |
$758.0 | 2023-10-28 | |
| Enamine | EN300-105628-1.0g |
ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 95% | 1g |
$971.0 | 2023-06-10 | |
| Enamine | EN300-105628-2.5g |
ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 95% | 2.5g |
$1903.0 | 2023-10-28 | |
| Enamine | EN300-105628-5.0g |
ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate |
88398-82-7 | 95% | 5g |
$2816.0 | 2023-06-10 |
Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
88398-82-7 (Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
